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Compound of Interest

Compound Name: 6-Methylheptan-3-ol
CAS No.: 18720-66-6
Cat. No.: B102633
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Overview

6-Methylheptan-3-ol (CAS No. 18720-66-6) is a secondary alcohol with the molecular formula
C8H180.[1][2] It is a colorless liquid that is very slightly soluble in water but miscible with
alcohols and oils.[1] This compound has applications in the fragrance industry as a masking
agent and serves as a precursor for the synthesis of other perfume chemicals.[1] In a research
context, it can be utilized as a building block in organic synthesis. This document provides an
overview of its commercial availability, physicochemical properties, and relevant experimental
protocols for its synthesis.

Commercial Suppliers

6-Methylheptan-3-ol is available from various chemical suppliers in different purities and
guantities. Researchers can source this compound from the following vendors:
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Supplier Product Name Purity CAS Number
Sigma-Aldrich 6-Methyl-3-heptanol - 18720-66-6
AK Scientific, Inc. 6-Methylheptan-3-ol - 18720-66-6
6-METHYL-3-
3B Pharmachem - 18720-66-6
HEPTANOL
JHECHEM CO LTD 6-Methyl-3-heptanol - 18720-66-6
BLD Pharm 6-Methylheptan-3-ol - 18720-66-6
Dayang Chem
6-Methylheptan-3-ol - 18720-66-6
(Hangzhou) Co., Ltd.
Nanjing Chemlin
] 6-Methyl-3-heptanol - 18720-66-6
Chemical Co., Ltd.
6-METHYL-3-
Pfaltz & Bauer, Inc. - 18720-66-6
HEPTANOL

Note: Availability and purity may vary. Please consult the respective supplier's website for the
most current information.

Physicochemical Properties

A summary of the key physical and chemical properties of 6-Methylheptan-3-ol is presented
below.
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Property Value Source
Molecular Formula C8H180 [1]
Molecular Weight 130.23 g/mol [1][2]
CAS Number 18720-66-6 [1][2]
Appearance Colorless liquid [1]
Melting Point -61 °C [1][3]
Boiling Point 169 °C [1]
Density 0.82 g/cm?3 [1]
Flash Point 38°C [1]
Water Solubility Very slightly soluble [1]
Refractive Index 1.3995 (estimate) [1][3]
Applications

e Fragrance Industry: 6-Methylheptan-3-ol is utilized in industrial perfumes as a masking
agent due to its oily-floral, albeit somewhat harsh, odor profile.[1][4] Its properties as a good
solvent and its availability also contribute to its use in this sector.[1]

e Synthetic Intermediate: It serves as a starting material for the synthesis of other chemicals
used in the perfume industry.[1]

e Research and Development: As a secondary alcohol, it can be a versatile intermediate in
various organic syntheses. While specific applications in drug development are not widely
documented, its structural motif may be of interest in the synthesis of novel bioactive
molecules.

Experimental Protocols
Synthesis of 6-Methylheptan-3-ol
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The primary production method for 6-Methylheptan-3-ol is the hydrogenation of ethyl isoamyl
ketone.[1]

Reaction Scheme:

Ethyl isoamyl ketone | 1Ydrogenation

I
| 6-Methylheptan-3-ol

H2 / Catalyst

Click to download full resolution via product page
Caption: Synthesis of 6-Methylheptan-3-ol via hydrogenation.
Detailed Protocol: Hydrogenation of Ethyl Isoamyl Ketone

This protocol is a generalized procedure and may require optimization based on the specific
catalyst and equipment used.

Materials:
o Ethyl isoamyl ketone
e Hydrogen gas (H2)

o Hydrogenation catalyst (e.g., Palladium on carbon (Pd/C), Platinum oxide (PtOz), or Raney
Nickel)

e Solvent (e.g., Ethanol, Methanol, or Ethyl acetate)
e Hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a balloon of hydrogen)
o Standard laboratory glassware for workup and purification

« Filtration apparatus (e.g., Celite or filter paper)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b102633/docs?utm_src=pdf-body#application-notes-and-protocols-6-methylheptan-3-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1700792.htm
https://www.benchchem.com/product/b102633/docs?utm_src=pdf-body-img#application-notes-and-protocols-6-methylheptan-3-ol
https://www.benchchem.com/product/b102633/docs?utm_src=pdf-body#application-notes-and-protocols-6-methylheptan-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Rotary evaporator
Procedure:

e Reaction Setup: In a suitable reaction vessel (e.g., a high-pressure autoclave or a round-
bottom flask), dissolve ethyl isoamyl ketone in an appropriate solvent.

o Catalyst Addition: Carefully add the hydrogenation catalyst to the solution under an inert
atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

e Hydrogenation:

o For a high-pressure apparatus: Seal the vessel, purge with hydrogen gas, and then
pressurize to the desired pressure (e.g., 15 bar).[5] The reaction mixture is then heated to
a specified temperature (e.g., 80-140 °C) and stirred vigorously.[5]

o For atmospheric pressure: Fit the flask with a balloon filled with hydrogen gas and stir the
reaction mixture at room temperature or with gentle heating.

o Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

o Workup:

o Once the reaction is complete, cool the mixture to room temperature and carefully vent the
hydrogen gas.

o Filter the reaction mixture through a pad of Celite or filter paper to remove the catalyst.
o Wash the filter cake with a small amount of the solvent used in the reaction.
 Purification:

o Combine the filtrate and washings and remove the solvent under reduced pressure using
a rotary evaporator.

o The crude 6-Methylheptan-3-ol can be purified by fractional distillation under reduced
pressure to obtain the final product.
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Logical Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 6-Methylheptan-3-ol.

Safety Information

6-Methylheptan-3-ol is classified with the GHS07 pictogram and the signal word "Warning".[1]
It is reported to cause serious eye irritation.[2] Appropriate personal protective equipment
(PPE), including safety glasses and gloves, should be worn when handling this chemical. Work
should be conducted in a well-ventilated area. For detailed safety information, consult the
Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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